Cas no 865545-65-9 (N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide)

• Product Name: N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• CAS No: 865545-65-9
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 6467261
• Update Time: 2025-05-18

N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide
• (E)-N-(4-ethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)pivalamide
• Propanamide, N-(4-ethoxy-3-methyl-2(3H)-benzothiazolylidene)-2,2-dimethyl-

• Inchi： 1S/C15H20N2O2S/c1-6-19-10-8-7-9-11-12(10)17(5)14(20-11)16-13(18)15(2,3)4/h7-9H,6H2,1-5H3
• InChI Key： DWPICRTZFDFVSK-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OCC)C=CC=C2S1)(=O)C(C)(C)C

Additional information on N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide

Introduction to N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide (CAS No. 865545-65-9)

N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 865545-65-9, has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the benzothiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic potential.

The structural framework of N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide incorporates several key functional groups that contribute to its chemical reactivity and biological efficacy. The presence of a double bond at the 2E position enhances its ability to interact with biological targets, while the ethoxy and methyl substituents at the 4th and 3rd positions, respectively, modulate its pharmacokinetic properties. These structural features make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzothiazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The benzothiazole core structure is known for its ability to inhibit key enzymes and receptors involved in disease pathways, making it an attractive scaffold for drug design.

N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide has been studied in several preclinical models to evaluate its biological activity. Initial findings suggest that this compound exhibits significant inhibitory effects on certain enzymes implicated in inflammation and cancer progression. For instance, studies have demonstrated its ability to inhibit COX enzymes (cyclooxygenase), which are key players in the production of prostaglandins that mediate inflammatory responses. Additionally, preliminary data indicate that it may interfere with the activity of kinases involved in tumor cell proliferation.

The dimethylpropanamide moiety in the molecule is particularly noteworthy as it can enhance the solubility and bioavailability of the compound. This feature is crucial for drug development, as poor solubility can limit the effectiveness of a therapeutic agent. By incorporating this group, N-(2E)-4-ethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-dimethylpropanamide demonstrates potential for better absorption and distribution within the body.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising drug candidates. N-(2E)-4-Ethoxy - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene - 2 , 2 - dimethylpropanamide has been subjected to molecular docking studies to evaluate its binding affinity with various biological targets. These studies have revealed that the compound can effectively bind to several protein receptors involved in disease processes. This suggests that it may have multiple mechanisms of action, which could be advantageous for developing broad-spectrum therapeutics.

The synthesis of N-(2E) - 4 - ethoxy - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene - 2 , 2 - dimethylpropanamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the double bond at the position is particularly critical and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate these reactions efficiently.

In conclusion, N-( ) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for benzothiazole derivatives like this one, it is likely that N-( ) will play an important role in the development of novel treatments for various diseases.